Cas no 4919-03-3 (5-Aminoimidazole)

5-Aminoimidazole Properties

Names and Identifiers

• 4-Aminoimidazole
• 4-Aminoimidazole Dihydrochloride
• 1H-Imidazol-4-amine
• 5-AMINOIMIDAZOLE
• 1H-Imidazol-4-amine(9CI)
• Imidazole, 4(or 5)-amino- (6CI,7CI)
• Imidazole, 4-amino- (8CI)
• 5-Amino-1H-imidazole
• CHEBI:16607
• AMY40030
• MB08721
• MFCD10697825
• 4-(or 5-)aminoimidazole
• 1,3-diazolium-4-aminide
• 1H-imidazol-5-amine
• AKOS006282285
• SY013999
• 1H-Imidazol-4-ylamine
• 3h-imidazol-4-amine
• 4919-03-3
• IMIDAZOLE, 4-AMINO-
• Q27101994
• NS00124781
• C05239
• BB 0262079
• DTXSID00197702
• 7854BCQ2PS
• FT-0650211
• UNII-7854BCQ2PS
• QRZMXADUXZADTF-UHFFFAOYSA-N
• A853362
• BCP05277
• EN300-177717
• AS-56807
• MFCD00235200
• AKOS005259860
• P20245
• DTXCID20120193
• +Expand

• MDL： MFCD15475081
• InChIKey： QRZMXADUXZADTF-UHFFFAOYSA-N
• Inchi： 1S/C3H5N3/c4-3-1-5-2-6-3/h1-2H,4H2,(H,5,6)
• SMILES： C1=C(N)NC=N1

Computed Properties

• Exact Mass: 83.04830
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 83.048
• Heavy Atom Count: 6
• Complexity: 45.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.3
• Topological Polar Surface Area: 54.7A^2

Experimental Properties

• LogP: 0.57310
• PSA: 54.70000
• Boiling Point: 415.491℃ at 760 mmHg
• Melting Point: No data available
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Flash Point: 234.4 °C
• Color/Form: No data avaiable
• Density: 1.313

5-Aminoimidazole Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303+H313+H333
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

5-Aminoimidazole Customs Data

• HS CODE：2933290090
• Customs Data：

  China Customs Code:

  2933290090

  Overview:

  2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%